Cas no 2172509-58-7 (4-(4-bromophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-bromophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172509-58-7
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• CID: 6341162
• PubChem ID: 59454126
• Update Time: 2025-05-24

4-(4-bromophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• EN300-1455078
• SCHEMBL7899722
• 2172509-58-7

• Inchi： 1S/C14H18BrNO2/c1-9(2)16-7-12(13(8-16)14(17)18)10-3-5-11(15)6-4-10/h3-6,9,12-13H,7-8H2,1-2H3,(H,17,18)
• InChI Key： DDAFXQXEYOXGJS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CN(C(C)C)CC1C(=O)O

Computed Properties

• Exact Mass: 311.05209g/mol
• Monoisotopic Mass: 311.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(4-bromophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(4-bromophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172509-58-7)

The compound 4-(4-bromophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172509-58-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromophenyl group and a pyrrolidine carboxylic acid backbone, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in targeting G protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for high-purity intermediates like 4-(4-bromophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid has surged, driven by advancements in precision medicine and custom synthesis. This compound’s bromine substituent offers excellent reactivity for further functionalization, a feature highly sought after in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating complex molecules for oncology and central nervous system (CNS) drug development.

From an industrial perspective, CAS 2172509-58-7 aligns with the growing focus on green chemistry and sustainable synthesis. Its potential applications in biodegradable materials and catalysis have sparked interest among environmental researchers. Additionally, its role in peptide mimetics—a hot topic in AI-driven drug design—highlights its relevance in cutting-edge pharmaceutical innovation.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 4-(4-bromophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid. These methods ensure compliance with ICH guidelines for impurities and stability, addressing concerns about batch-to-batch consistency—a frequent query among quality control professionals. The compound’s logP and solubility profile also make it a subject of interest in ADMET studies, a trending area in preclinical research.

For suppliers and manufacturers, optimizing the synthetic route of CAS 2172509-58-7 is a priority to reduce costs and improve yields. Discussions on flow chemistry and continuous manufacturing often cite this compound as a case study for process intensification. Furthermore, its patent landscape is under scrutiny, as competitors explore its utility in novel therapeutic agents.

In summary, 4-(4-bromophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid represents a convergence of medicinal chemistry, process optimization, and sustainability. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific and commercial spheres.